PQR620

• Molecular Formula: C21H25F2N7O2
• Molecular Weight: 445.47

Description

PRQ620 is a highly potent and selective mTORC1/2 inhibitor, shows anti-tumor effects in vitro and in vivo.  target: mTORC1/2  IC 50: 0.2 μM and 0.1 μM.  In vitro: In A2058 melanoma cells PQR620 demonstrated inhibition of protein kinase B (pSer473) and ribosomal protein S6 (pSer235/236) phosphorylation with IC50values of 0.2 μM and 0.1 μM, respectively. This compound demonstrated its potency to prevent cancer cell growth in an NTRC 44 cancer cell line panel, resulting in a 10log(IC50) of 2.86 (nM), induced a >1000-fold selectivity towards mTOR over PI3Kα in enzymatic binding assays. showed excellent selectivity over a wide panel of kinases, as well as excellent selectivity versus unrelated receptor enzymes and ion channels.  In vivo: this compound result in good oral bioavailability and excellent brain penetration.  ,

Scientific Research Applications

Quantification of Protein Levels

PQR620 has been instrumental in advancing the quantification of protein levels in single living cells. The development of a technique known as Protein Quantitation Ratioing (PQR) allows for the quantitation of protein levels in vivo. This technique utilizes a genetic tag that produces a stoichiometric ratio of a fluorescent protein reporter and the protein of interest during translation. The fluorescence intensity is directly proportional to the number of molecules produced of the protein of interest, thereby determining the relative amount of protein within the cell. This method is highly valuable for accurately measuring protein expression of different genes and for conducting quantitative experiments examining gene-to-phenotype relationships with greater precision (Lo et al., 2015).

Pluralism in Qualitative Research

This compound has contributed to the field of qualitative research in psychology and social sciences, where it is a part of diverse methodological approaches. The Pluralism in Qualitative Research (PQR) project leverages this compound to investigate the benefits and creative tensions of integrating diverse qualitative approaches. This pluralistic analysis is crucial in understanding the contributions and impact of researchers and methods on data analysis, thereby enhancing the conduct, writing, and presentation of qualitative research (Frost et al., 2010).

Cancer and Neurological Disorders

This compound has emerged as a highly potent and selective inhibitor of mTORC1/2 kinase, showing promise for the treatment of cancer and central nervous system disorders. It exhibits excellent selectivity for mTOR over PI3K and other protein kinases, efficiently preventing cancer cell growth. Furthermore, its ability to penetrate the brain and its promising brain/plasma distribution ratio suggest potential advantages for CNS indications (Rageot et al., 2018).

Anti-Non-Small Cell Lung Cancer Activity

This compound is recognized for its potent anti-NSCLC cell activity. It inhibits cell growth, proliferation, and migration while inducing apoptosis in NSCLC cells. Interestingly, it not only disrupts the assembly of mTOR complexes but also induces sphingosine kinase 1 (SphK1) inhibition, ceramide production, and oxidative stress, suggesting the existence of mTOR-independent mechanisms in its action (Zha et al., 2021).